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Compound of Interest

Compound Name: 2-Chlorocinnamic acid

Cat. No.: B1195007 Get Quote

For immediate reference, treat 2-Chlorocinnamic acid and any contaminated materials as

hazardous waste. Consult your institution's Environmental Health and Safety (EHS) department

for specific guidance and to arrange for disposal by a licensed waste management contractor.

Proper disposal of 2-Chlorocinnamic acid is critical to ensure the safety of laboratory

personnel and to prevent environmental contamination. This guide provides detailed

procedures for the safe handling and disposal of this compound, tailored for researchers,

scientists, and drug development professionals.

Immediate Safety and Handling
Before handling 2-Chlorocinnamic acid, it is imperative to be familiar with its associated

hazards. This compound is known to cause skin and serious eye irritation and may cause

respiratory irritation.[1] Ingestion is harmful.[2][3] Adherence to appropriate safety protocols is

mandatory.

Personal Protective Equipment (PPE): A comprehensive PPE strategy is the first line of

defense. This includes:

Eye Protection: Wear chemical safety goggles or a face shield.[1]

Hand Protection: Use chemically resistant gloves.[1]

Body Protection: A lab coat or other protective clothing is required to prevent skin contact.[1]
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Respiratory Protection: If there is a risk of inhaling dust, use a NIOSH-approved respirator.[1]

Work should be conducted in a well-ventilated area, preferably within a chemical fume hood.[1]

An eyewash station and safety shower must be readily accessible.[1]

Summary of Safety and Physical Data
The following table summarizes key quantitative data for 2-Chlorocinnamic acid, compiled

from safety data sheets.

Property Value Source

Molecular Formula C₉H₇ClO₂ [2]

Molecular Weight 182.60 g/mol [2]

Appearance
White to off-white crystalline

powder

GHS Hazard Statements H315, H319, H335 [1][4]

Step-by-Step Disposal Protocol
The disposal of 2-Chlorocinnamic acid must be carried out in accordance with local, regional,

and national regulations.[1][4] The following protocol provides a general framework for its safe

disposal as a solid chemical waste.

1. Waste Identification and Classification:

Chemical waste generators are responsible for determining if a chemical is a hazardous

waste.[1]

Given its irritant properties, 2-Chlorocinnamic acid should be managed as a hazardous

waste to ensure compliance and safety.

2. Segregation and Collection:

Do not mix 2-Chlorocinnamic acid waste with other waste streams unless explicitly

permitted by your institution's EHS department.
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Collect solid 2-Chlorocinnamic acid waste, including any contaminated items like weighing

papers, gloves, and paper towels, in a designated and compatible hazardous waste

container.[1][5]

3. Container Selection and Labeling:

Use a container that is chemically compatible with 2-Chlorocinnamic acid and is in good

condition, with a secure, leak-proof lid. The original container is often a suitable choice.[6]

The container must be clearly labeled with the words "Hazardous Waste" and the full

chemical name: "2-Chlorocinnamic acid".[7] The label should also include the date when

the first waste was added.

4. Storage in a Satellite Accumulation Area (SAA):

Store the sealed waste container in a designated Satellite Accumulation Area (SAA) at or

near the point of generation.[7][8][9]

The SAA must be under the control of laboratory personnel.[4]

Keep the container closed at all times, except when adding waste.[1][9]

5. Arranging for Disposal:

Once the container is full, or in accordance with your institution's policies, contact your EHS

department to arrange for a pickup by a licensed hazardous waste disposal company.[4][6]

Complete any required waste collection forms as per your institution's procedures.[1]

6. Accidental Spill Cleanup:

In the event of a spill, avoid creating dust.[1]

Carefully sweep up the solid material and place it into a suitable, labeled container for

disposal.[1]

Clean the spill area thoroughly.
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Prohibited Actions:

DO NOT dispose of 2-Chlorocinnamic acid down the drain.[1]

DO NOT dispose of 2-Chlorocinnamic acid in the regular trash.[4]

DO NOT mix with incompatible chemicals. 2-Chlorocinnamic acid is incompatible with

strong oxidizing agents.[1]

Disposal Workflow Diagram
The following diagram illustrates the logical steps for the proper disposal of 2-Chlorocinnamic
acid.
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Caption: Workflow for the proper disposal of 2-Chlorocinnamic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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